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Compound of Interest

Compound Name: 4-Amino-3-bromoisoquinoline

Cat. No.: B112583

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of the core molecular
properties of 4-Amino-3-bromoisoquinoline, a heterocyclic amine of interest in medicinal
chemistry and synthetic organic chemistry. The information is presented to be readily

accessible for researchers and professionals engaged in drug discovery and development.

Core Molecular Data

The fundamental molecular and physical properties of 4-Amino-3-bromoisoquinoline are
summarized in the table below. These data points are essential for stoichiometric calculations,
analytical characterization, and computational modeling.
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Property Value Reference(s)
Molecular Formula CoH7BrN2 [1112][3]
Molecular Weight 223.07 g/mol [11[2][3]
IUPAC Name 3-bromoisoquinolin-4-amine [1]

CAS Number 40073-37-8 [1][2][3]

Exact Mass 221.97926 Da [1]

Topological Polar Surface Area  38.9 A2 [1]
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Structural and Molecular Relationships

The chemical formula of a compound dictates its molecular weight and structure, which in turn
determine its chemical and physical properties. The following diagram illustrates the logical flow
from the basic chemical identifiers to its key molecular characteristics.
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4-Amino-3-bromoisoquinoline
CAS: 40073-37-8

Molecular Formula
CoH7BrN2

determines

Molecular Weight Structural Identifiers
223.07 g/mol (IUPAC, InChl Key)

allows calculation of

Computed Properties
(Exact Mass, TPSA)

Figure 1: Molecular Property Relationships
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Figure 1: Molecular Property Relationships

Experimental Protocols

While this guide focuses on the core molecular properties, it is important to note that these
values are confirmed through various experimental techniques. The molecular weight, for
instance, is typically verified using mass spectrometry. The synthesis of 4-Amino-3-
bromoisoquinoline and its precursors, such as 4-bromoisoquinoline, involves multi-step
chemical reactions that are foundational to obtaining the compound for study.[4][5] Detailed
synthetic procedures and characterization data can be found in specialized organic chemistry
literature.

Conclusion

This guide provides the essential molecular formula and weight for 4-Amino-3-
bromoisoquinoline, supplemented with key physicochemical properties. The structured
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presentation of this data is intended to support the work of researchers and scientists by
providing a quick and reliable reference for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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